2-Acetamido-3,3-dimethylbutanoic acid

• IUPAC Name: 2-acetamido-3,3-dimethylbutanoic acid
• InChI: InChI=1S/C8H15NO3/c1-5(10)9-6(7(11)12)8(2,3)4/h6H,1-4H3,(H,9,10)(H,11,12)
• InChI Key: WPPXAQGLXQAVTE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(C(=O)O)C(C)(C)C
• Molecular Formula: C8H15NO3
• Molecular Weight: 173.21 g/mol
• CAS No.: 22146-58-3; 22146-59-4; 3120-64-7

Description

2-Acetamido-3,3-dimethylbutanoic acid (CAS 22146-58-3) is a branched-chain amino acid derivative with the molecular formula C₈H₁₅NO₃ and a molecular weight of 173.21 g/mol . It is characterized by an acetamido group at position 2 and two methyl groups at the 3,3-positions of the butanoic acid backbone. The compound is primarily used in biochemical and pharmaceutical research, with a purity typically exceeding 98% . It is supplied as a solution (e.g., 10 mM in DMSO) and requires storage at -80°C (6-month stability) or -20°C (1-month stability) to maintain integrity .

Key structural features include:

• Steric hindrance from the geminal dimethyl groups at position 2.
• A carboxylic acid moiety, enabling salt formation or conjugation reactions.

Comparison with Similar Compounds

Stereoisomers: (2R)- and (2S)-Enantiomers

• (2R)-2-Acetamido-3,3-dimethylbutanoic acid (CID 11206053): SMILES: CC(=O)N[C@@H](C(=O)O)C(C)(C)C . InChIKey: WPPXAQGLXQAVTE-LURJTMIESA-N .
• (2S)-2-Acetamido-3,3-dimethylbutanoic acid (CAS 22146-59-4): Purity: 97%, molecular weight 173.21 g/mol .
• Comparison: Stereochemistry influences interactions with chiral receptors or enzymes in biological systems.

Substituent-Modified Analogs

• 2-Acetamido-4,4-dimethylpentanoic acid (CAS 112674-65-4): Molecular formula: C₉H₁₇NO₃, molecular weight: 187.24 g/mol . Features an additional methyl group at position 4, increasing hydrophobicity and steric bulk.
• 2-Acetamido-2-(2,5-dimethylphenyl)acetic acid (CAS 63329-14-6): Molecular formula: C₁₂H₁₅NO₃, molecular weight: 221.25 g/mol .

Functional Group Variants

• 2-(2-Bromo-3-methylbutanamido)acetic acid (CAS 6940-46-1): Molecular formula: C₇H₁₂BrNO₃, molecular weight: 238.08 g/mol . Bromine substituent increases molecular weight and reactivity (e.g., in nucleophilic substitutions).
• 2-(2-Amino-3-methylbutanamido)acetic acid (C₇H₁₄N₂O₃): Molecular weight: 174.20 g/mol . Replaces the acetamido group with a primary amine, altering polarity and basicity.

Benzoyl-Substituted Derivatives (Pyrolysis Studies)

• 4-Benzoyl-3,3-dimethylbutanoic acid (Compound 3 in ): Generated via pyrolysis of mixed anhydrides with methyl carbonic acid . The gem-dimethyl groups retard bicyclic reaction pathways compared to non-substituted analogs .

Data Table: Key Properties and Differences

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Purity	Key Applications/Notes
2-Acetamido-3,3-dimethylbutanoic acid	22146-58-3	C₈H₁₅NO₃	173.21	Acetamido, dimethyl, carboxylic acid	>98%	Biochemical research
(2S)-Isomer	22146-59-4	C₈H₁₅NO₃	173.21	Same as above	97%	Stereochemical studies
2-Acetamido-4,4-dimethylpentanoic acid	112674-65-4	C₉H₁₇NO₃	187.24	Extended alkyl chain	95%	Synthetic intermediates
2-(2-Bromo-3-methylbutanamido)acetic acid	6940-46-1	C₇H₁₂BrNO₃	238.08	Bromine, amido, carboxylic acid	N/A	Halogenated synthon

Research Implications

• Biological Activity: The acetamido group may mimic natural amino acids, making it useful in peptide mimetics or enzyme inhibition studies .
• Solubility Challenges: Dimethyl groups reduce aqueous solubility, necessitating solvent optimization (e.g., DMSO or ethanol) .